Cas no 5810-22-0 (Heptanoic acid, 7-cyano-)

• Product Name: Heptanoic acid, 7-cyano-
• CAS No: 5810-22-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 343096
• PubChem ID: 21669468
• Update Time: 2025-04-19

Heptanoic acid, 7-cyano- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-cyano-
• 7-cyano-Heptanoic acid
• (5Z)-1-(3-Methoxyphenyl)-5-(2,4,6-trimethoxybenzylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(3-methoxyphenyl)-5-[(2,4,6-trimethoxyphenyl)methylene]-, (5Z)-
• 7-cyanoheptanoic acid
• SCHEMBL2210214
• 5810-22-0
• DTXSID301314782

• Inchi： 1S/C8H13NO2/c9-7-5-3-1-2-4-6-8(10)11/h1-6H2,(H,10,11)
• InChI Key： JHEDVJAVAYETMK-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC#N)=O

Computed Properties

• Exact Mass: 412.1271
• Monoisotopic Mass: 412.127051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 1.2

Experimental Properties

• Density: 1.325
• Refractive Index: 1.608
• PSA: 103.4